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Compound of Interest

Compound Name:
1,1-Dimethyl-3-phenylpropyl

acetate

Cat. No.: B085564 Get Quote

Disclaimer: Extensive literature searches did not yield any specific data on the biological

activity of 1,1-Dimethyl-3-phenylpropyl acetate. This document instead provides a

comprehensive overview of the available scientific information for the closely related structural

isomers, 3-Phenylpropyl acetate and 1-Phenylpropyl acetate, as well as the isomer 1,1-

Dimethyl-2-phenylethyl acetate, to provide relevant context for researchers, scientists, and drug

development professionals. The information presented herein is primarily derived from

toxicological and safety assessments for their use as fragrance ingredients.

3-Phenylpropyl Acetate
3-Phenylpropyl acetate is the acetate ester of 3-phenylpropan-1-ol and is used as a fragrance

and flavoring agent.[1] Its biological activity has been evaluated primarily in the context of

safety assessments.

Toxicological Profile
A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM)

has been published.[2][3] The key findings are summarized below.

1.1.1. Genotoxicity

There are no direct studies on the mutagenic activity of 3-phenylpropyl acetate. However,

based on read-across data from phenethyl acetate, it is not considered to be mutagenic in the
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Ames test.[2] Similarly, read-across data from phenethyl propionate suggests that 3-

phenylpropyl acetate is not clastogenic in an in vitro micronucleus test.[2] Overall, 3-

phenylpropyl acetate is not considered to have genotoxic potential.[2]

1.1.2. Dermal Effects

Irritation: In studies on rabbits, 3-phenylpropyl acetate was not found to be a primary skin

irritant.[4]

Sensitization: No sensitizing effects were observed in guinea pig tests.[2] Human

maximization tests also showed no indication of sensitization.[2][4] Based on available data

and read-across to benzyl acetate, 3-phenylpropyl acetate is not considered a skin sensitizer

at current use levels.[2]

1.1.3. Systemic Toxicity

Acute Toxicity: The oral LD50 in rats is reported to be 4,700 mg/kg.[4] The dermal LD50 in

rabbits is greater than 5,000 mg/kg.[4]

Repeated Dose Toxicity: No specific repeated dose toxicity data is available for 3-

phenylpropyl acetate. It is expected to be hydrolyzed to 3-phenylpropyl alcohol and acetic

acid.[2] A No Observed Adverse Effect Level (NOAEL) of 1000 mg/kg/day was established

from a study on 3-phenylpropyl alcohol.[2]

1.1.4. Reproductive and Developmental Toxicity

No direct data exists for 3-phenylpropyl acetate. The reproductive and developmental toxicity

assessment relies on the hydrolysis product, 3-phenylpropyl alcohol, for which a NOAEL of

1000 mg/kg/day has been established.[2]

1.1.5. Phototoxicity

Based on its UV/Vis absorption spectra, 3-phenylpropyl acetate is not expected to be

phototoxic or photoallergenic.[2]
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Parameter Species Route Value Reference(s)

Oral LD50 Rat Oral 4,700 mg/kg [4]

Dermal LD50 Rabbit Dermal >5,000 mg/kg [4]

NOAEL (from 3-

phenylpropyl

alcohol)

Rat Gavage 1000 mg/kg/day [2]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluations are typically proprietary to the

testing organizations. However, the studies were conducted following established guidelines

such as those from the Organisation for Economic Co-operation and Development (OECD).

For instance, the in vitro micronucleus test was conducted in accordance with OECD TG 487,

and the bacterial reverse mutation assay (Ames test) followed OECD TG 471.[2] The repeated

dose and reproductive toxicity screening test on the hydrolysis product was compliant with GLP

and OECD 422.[2]

Logical Relationship for Safety Assessment
The safety assessment of 3-phenylpropyl acetate heavily relies on a read-across approach due

to the lack of direct experimental data for some endpoints. This logical workflow is depicted

below.

3-Phenylpropyl Acetate

Read-Across Analogs

Genotoxicity Reproductive Toxicity Systemic Toxicity

Phenethyl Acetate

Ames Test Data
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Caption: Read-across logic for 3-phenylpropyl acetate safety.

1-Phenylpropyl Acetate
1-Phenylpropyl acetate is another structural isomer used as a fragrance ingredient.[5]

Information on its biological activity is limited.

Toxicological Profile
According to available GHS classifications, this chemical does not meet the criteria for hazard

classification.[6] It is used in cosmetics as a perfuming agent.[7] The National Institute of

Allergy and Infectious Diseases has data on this compound, though specifics on its biological

activity are not readily available in the search results.[7]

Use and Safety Information
It is listed for use in fragrance compositions.[5][7] Safety in use is guided by the International

Fragrance Association (IFRA) Code of Practice.[7]

1,1-Dimethyl-2-phenylethyl acetate
A RIFM safety assessment is available for this structural isomer of the requested compound.[8]

Toxicological Profile
Genotoxicity: Not genotoxic.[8]

Repeated Dose Toxicity: The NOAEL is 360 mg/kg/day.[8]

Reproductive Toxicity: The NOAEL for developmental and fertility toxicity is 1000 mg/kg/day.

[8]

Skin Sensitization: Not considered a sensitization concern.[8]
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Parameter Species Route Value Reference(s)

NOAEL

(Repeated Dose)
Rat Not specified 360 mg/kg/day [8]

NOAEL

(Reproductive)
Rat Not specified 1000 mg/kg/day [8]

Conclusion
While no biological activity data for 1,1-Dimethyl-3-phenylpropyl acetate could be located,

the available information on its structural isomers, particularly 3-Phenylpropyl acetate, provides

valuable insights into the expected toxicological profile. The data for these related compounds,

primarily from their use as fragrance ingredients, suggests a low order of acute toxicity, and no

significant concerns for genotoxicity or skin sensitization at current levels of use. Any future

research on 1,1-Dimethyl-3-phenylpropyl acetate should consider the metabolic fate,

particularly hydrolysis to the corresponding alcohol, as a key factor in its biological activity and

potential toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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